Ethyl 2-((4-(chloromethyl)pyridin-3-yl)oxy)acetate

Specification

• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: ethyl 2-[4-(chloromethyl)pyridin-3-yl]oxyacetate
• Standard InChI: InChI=1S/C10H12ClNO3/c1-2-14-10(13)7-15-9-6-12-4-3-8(9)5-11/h3-4,6H,2,5,7H2,1H3
• Standard InChI Key: NACRXIRBLXBZHB-UHFFFAOYSA-N
• SMILES: CCOC(=O)COC1=C(C=CN=C1)CCl
• Canonical SMILES: CCOC(=O)COC1=C(C=CN=C1)CCl

Introduction

Applications and Research Findings

While specific research findings on Ethyl 2-((4-(chloromethyl)pyridin-3-yl)oxy)acetate are scarce, related compounds have shown utility in several areas:

• Pharmaceutical Development: Compounds with similar structures are often used as intermediates in synthesizing drugs, particularly those targeting neurological disorders.

• Agricultural Chemicals: They can be used in the formulation of herbicides and pesticides, enhancing crop protection by selectively targeting pests.

• Material Science: Incorporation into polymer formulations can improve thermal stability and mechanical properties, making them valuable in durable material production.

• Biochemical Research: Such compounds are utilized in studies involving enzyme inhibition and receptor binding, contributing to the understanding of biological pathways and disease mechanisms.

Synthesis and Characterization

The synthesis of Ethyl 2-((4-(chloromethyl)pyridin-3-yl)oxy)acetate likely involves the reaction of 4-(chloromethyl)pyridin-3-ol with ethyl chloroacetate or a similar esterification process. Characterization would typically involve spectroscopic methods such as NMR and MS to confirm the structure.

Safety and Handling

Handling of Ethyl 2-((4-(chloromethyl)pyridin-3-yl)oxy)acetate requires caution due to the presence of a chloromethyl group, which can be reactive and potentially hazardous. Safety protocols should include protective equipment and proper ventilation.

Note:

Due to the lack of specific literature on Ethyl 2-((4-(chloromethyl)pyridin-3-yl)oxy)acetate, this article draws parallels with related compounds to provide a comprehensive overview. Further research is necessary to fully elucidate its characteristics and applications.